Cas no 128632-02-0 (Benzene,1-(2-bromoethoxy)-4-(2-ethylbutyl)-)

128632-02-0 structure
Product name:Benzene,1-(2-bromoethoxy)-4-(2-ethylbutyl)-
Benzene,1-(2-bromoethoxy)-4-(2-ethylbutyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene,1-(2-bromoethoxy)-4-(2-ethylbutyl)-
- 1-(2-bromoethoxy)-4-(2-ethylbutyl)benzene
- 128632-02-0
- DTXSID00155963
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- Inchi: InChI=1S/C14H21BrO/c1-3-12(4-2)11-13-5-7-14(8-6-13)16-10-9-15/h5-8,12H,3-4,9-11H2,1-2H3
- InChI Key: CJDUWOMKJGJSGU-UHFFFAOYSA-N
- SMILES: BrCCOC1C=CC(CC(CC)CC)=CC=1
Computed Properties
- Exact Mass: 284.07763
- Monoisotopic Mass: 284.077578
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2
- XLogP3: 5.3
Experimental Properties
- Density: 1.176
- Boiling Point: 338°C at 760 mmHg
- Flash Point: 132.8°C
- Refractive Index: 1.517
- PSA: 9.23
Benzene,1-(2-bromoethoxy)-4-(2-ethylbutyl)- Related Literature
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
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4. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
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Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
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